Cas no 1257554-00-9 (6-Bromo-3-methyl-3h-[1,2,3]triazolo[4,5-b]pyridine)

• Product Name: 6-Bromo-3-methyl-3h-[1,2,3]triazolo[4,5-b]pyridine
• CAS No: 1257554-00-9
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD22628169
• CID: 4582699
• PubChem ID: 59619824
• Update Time: 2025-08-05

6-Bromo-3-methyl-3h-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-methyl-3h-[1,2,3]triazolo[4,5-b]pyridine
• 6-bromo-3-methyltriazolo[4,5-b]pyridine
• MHWRXBLIXOUVOJ-UHFFFAOYSA-N
• EN300-5213064
• 3H-1,2,3-Triazolo[4,5-b]pyridine, 6-bromo-3-methyl-
• 1257554-00-9
• MFCD22628169
• SCHEMBL3513250
• SY384451
• DA-46591
• G61069
• 6-Bromo-3-methyl-3h-[1,2,3]triazolo[4,5-b]pyridine

• MDL： MFCD22628169
• Inchi： 1S/C6H5BrN4/c1-11-6-5(9-10-11)2-4(7)3-8-6/h2-3H,1H3
• InChI Key： MHWRXBLIXOUVOJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)N=NN2C

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-3-methyl-3h-[1,2,3]triazolo[4,5-b]pyridine

Comprehensive Overview of 6-Bromo-3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine (CAS No. 1257554-00-9)

6-Bromo-3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine (CAS No. 1257554-00-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyridine family, a class of nitrogen-rich heterocycles known for their versatility in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 6-Bromo-3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine features a bromine substituent at the 6-position, which enhances its reactivity in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig transformations. This characteristic makes it valuable for medicinal chemistry applications, where late-stage functionalization is often required. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of drug candidates, addressing a key challenge in modern pharmacology.

In the context of current trends, this compound aligns with the growing demand for fragment-based drug design (FBDD). Its moderate molecular weight (227.06 g/mol) and balanced lipophilicity make it an ideal scaffold for hit-to-lead optimization. Computational chemists frequently utilize 6-Bromo-3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine in virtual screening workflows, leveraging its structural features to target protein-protein interactions—a hot topic in oncology and neurodegenerative disease research.

The synthetic accessibility of CAS 1257554-00-9 has been improved through novel flow chemistry protocols, reflecting the pharmaceutical industry's shift toward continuous manufacturing. Analytical data (HPLC purity >98%, characterized by ¹H/¹³C NMR and HRMS) confirms its utility as a high-quality chemical intermediate. Environmental considerations are also addressed through modern green chemistry approaches, reducing heavy metal residues from traditional bromination methods.

From a commercial perspective, 6-Bromo-3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine meets the need for patent-free intermediates in generic drug development. Its stability under ambient conditions (storage recommendations: 2-8°C under inert atmosphere) ensures cost-effective logistics. The compound's structure-activity relationship (SAR) studies are frequently cited in publications about allosteric modulators, particularly for G-protein-coupled receptors (GPCRs)—a trending area in CNS drug discovery.

Emerging applications include its use in covalent inhibitor design, where the bromine atom serves as a handle for targeted covalent binding. This approach gained prominence during COVID-19 research for protease inhibitor development. Additionally, material scientists exploit its photophysical properties for OLED materials, capitalizing on the electron-deficient nature of the triazolopyridine core.

Quality control protocols for CAS 1257554-00-9 typically involve ICH guidelines-compliant impurity profiling, addressing regulatory requirements for preclinical studies. The compound's chromatographic behavior (retention time ~6.2 min in reversed-phase HPLC) is well-documented, facilitating method development for analytical laboratories. These attributes position it as a reliable reference standard in quality-by-design (QbD) frameworks.

Future research directions may explore its metabolite identification potential using advanced LC-MS/MS techniques, particularly for prodrug activation studies. The methyl group at the 3-position offers opportunities for isotope labeling (e.g., ¹³C or ²H) to support pharmacokinetic investigations. Such applications align with the pharmaceutical industry's focus on translational medicine and personalized therapeutics.